1-(3-(4-chlorophenyl)benzo[c]isoxazol-5-yl)-N-cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carboxamide
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Overview
Description
1-(3-(4-chlorophenyl)benzo[c]isoxazol-5-yl)-N-cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C22H20ClN5O2 and its molecular weight is 421.89. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Derivative Exploration
Research in chemical synthesis has led to the development of various derivatives of triazole compounds, which include efforts to explore their synthesis mechanisms and potential applications. For instance, studies have detailed the synthesis of triazol-3-yl-Δ2-1,3,4-thiadiazolines and unsymmetrical 2,5-di-substituted 1,3,4-thiadiazoles, highlighting methods that could potentially apply to compounds similar to the one (Moss & Taylor, 1982). Additionally, the exploration of 1,2,4-triazole derivatives and their expected biological activity provides a foundational understanding of the chemical behavior and functional potential of these molecules (Lange & Tondys, 1975).
Biological Applications
The application of triazole derivatives in the biological and medical fields has been a subject of interest. For example, research on antitumor agents has identified specific triazole compounds with potential broad-spectrum antitumor activity, suggesting a pathway for the development of novel cancer therapeutics (Stevens et al., 1984). Furthermore, studies on new triazole derivatives have aimed to evaluate their antimicrobial activities, which could lead to new treatments for infectious diseases (Bektaş et al., 2010).
Structure-Activity Relationships
Investigations into the structure-activity relationships (SAR) of benzazole compounds, including triazole derivatives, have provided insights into how structural modifications impact biological activity. This includes the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles, which have shown remarkable activity against avian influenza virus, indicating the potential for designing targeted antiviral agents (Hebishy et al., 2020).
Mechanism of Action
Mode of Action
Compounds with similar structures have been shown to interact with their targets and induce changes that lead to various biological effects .
Biochemical Pathways
It is known that isoxazole derivatives can influence a wide range of biochemical pathways, leading to diverse downstream effects .
Result of Action
Compounds with similar structures have been shown to display growth inhibition on various cancer cell lines .
Biochemical Analysis
Biochemical Properties
Isoxazole derivatives are known to possess various types of biological activity, including antimicrobial, antiviral, antitumor, anti-inflammatory, immunomodulating, anticonvulsant, antidiabetic, and more
Cellular Effects
Similar compounds have been shown to cause cell cycle arrest and induce apoptosis in certain cancer cells
Properties
IUPAC Name |
1-[3-(4-chlorophenyl)-2,1-benzoxazol-5-yl]-N-cyclopentyl-5-methyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClN5O2/c1-13-20(22(29)24-16-4-2-3-5-16)25-27-28(13)17-10-11-19-18(12-17)21(30-26-19)14-6-8-15(23)9-7-14/h6-12,16H,2-5H2,1H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPSTWWIYSMAETG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC3=C(ON=C3C=C2)C4=CC=C(C=C4)Cl)C(=O)NC5CCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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